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For researchers, scientists, and drug development professionals, the choice of solvent is a

critical step in achieving efficient and safe extraction of target compounds. This guide provides

an objective comparison of two common chlorinated solvents, dichloromethane (DCM) and

chloroform, supported by experimental data, detailed protocols, and a clear evaluation of their

respective properties.

Historically, chloroform has been a widely used solvent for the extraction of a variety of

compounds, including natural products, lipids, and alkaloids. However, due to significant health,

safety, and environmental concerns, dichloromethane has emerged as a viable and often

superior alternative. This guide will delve into the performance of both solvents in various

extraction scenarios.

Performance in Lipid Extraction
A study comparing solvent systems for lipid extraction from samples of different natures found

that a dichloromethane/methanol mixture can effectively replace the commonly used

chloroform/methanol (Bligh & Dyer) method. The research indicated that while total lipid

extraction showed some minor differences, there was no significant variation in the lipid classes

identified.[1][2]

For instance, in the analysis of fatty acids from Echium virescens seeds, all 17 major fatty acids

were extracted equally well with either solvent system.[1][2] In contrast, for European seabass

dorsal muscle, the dichloromethane method was found to be more efficient in extracting the 31

main fatty acids compared to the chloroform method.[1][2] However, for Echium
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acanthocarpum hairy roots, the chloroform/methanol mixture showed statistically significant

better extraction for one cell line.[1][2]

Performance in Alkaloid Extraction
In the realm of alkaloid extraction, specifically tropane alkaloids from Atropa baetica, studies

have demonstrated that dichloromethane can effectively replace chloroform. Research

comparing extraction methods for scopolamine and hyoscyamine found no statistical

differences in the amounts extracted using either solvent.[3][4] The extraction of scopolamine

from the liquid medium was equally effective with both dichloromethane and chloroform.[3] This

suggests that for this class of compounds, the less toxic solvent can be used without

compromising yield.[3][4]
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Physical and Chemical Properties
The choice of solvent is also dictated by its physical and chemical properties. Dichloromethane

and chloroform have distinct characteristics that influence their suitability for specific

applications.

Property
Dichloromethane

(DCM)
Chloroform Reference

Formula CH₂Cl₂ CHCl₃ [5][6]

Molar Mass 84.93 g/mol 119.38 g/mol [5][6]

Boiling Point 39.6 °C 61.2 °C [5][6]

Density 1.3266 g/cm³ at 20°C 1.49 g/cm³ at 20°C [5][6]

Solubility in Water ~20 g/L at 25 °C ~8 g/L at 20°C [5][6]

Polarity Index Moderately polar 4.1 [5][7]

Vapor Pressure 47 kPa at 20 °C 21.2 kPa at 20°C [5]

Health, Safety, and Environmental Considerations
A significant factor in favor of dichloromethane is its improved safety profile and lower

environmental impact compared to chloroform.[8][9]

Toxicity: Chloroform is more toxic than dichloromethane and is a suspected human

carcinogen.[8] In contrast, while dichloromethane is not without its own health risks, it is

considered less toxic.[8]

Environmental Impact: Chloroform has a much greater environmental impact, contributing to

the destruction of the ozone layer.[8][9] Dichloromethane is not classified as an ozone-

depleting substance under the Montreal Protocol.[10]

Stability: Chloroform can decompose in the presence of light and air to form highly toxic

phosgene gas.[6][11] Dichloromethane is more stable in this regard.[8]
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Experimental Protocols
Below are generalized protocols for liquid-liquid extraction using either dichloromethane or

chloroform. These should be adapted based on the specific sample matrix and target analyte.

Protocol 1: Liquid-Liquid Extraction with
Dichloromethane

Sample Preparation: Prepare the aqueous sample containing the target analyte. This may

involve dissolving a solid sample in water or an appropriate buffer, or using a liquid sample

directly.

Solvent Addition: In a separatory funnel, add the aqueous sample and an equal volume of

dichloromethane.

Extraction: Stopper the separatory funnel and invert it gently. Open the stopcock to release

any pressure buildup. Close the stopcock and shake the funnel for 1-2 minutes to ensure

thorough mixing and partitioning of the analyte into the organic phase.

Phase Separation: Place the separatory funnel in a ring stand and allow the layers to

separate completely. Dichloromethane is denser than water and will form the bottom layer.

Collection: Carefully drain the lower dichloromethane layer into a clean collection flask.

Repeat Extraction (Optional): For exhaustive extraction, the aqueous layer can be re-

extracted with fresh portions of dichloromethane. The organic layers are then combined.

Drying: Add a drying agent, such as anhydrous sodium sulfate, to the collected organic

extract to remove any residual water.

Solvent Removal: Remove the dichloromethane from the extract using a rotary evaporator or

a gentle stream of nitrogen to obtain the purified analyte.

Protocol 2: Liquid-Liquid Extraction with Chloroform
The protocol for chloroform extraction is analogous to that of dichloromethane, with the key

difference being the handling precautions due to its higher toxicity.
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Sample Preparation: As described for the dichloromethane protocol.

Solvent Addition: In a separatory funnel, add the aqueous sample and an equal volume of

chloroform.

Extraction: Follow the same procedure as for dichloromethane, ensuring adequate

ventilation.

Phase Separation: Allow the layers to separate. Chloroform is also denser than water and

will be the bottom layer.

Collection: Drain the lower chloroform layer into a collection flask.

Repeat Extraction (Optional): As described for the dichloromethane protocol.

Drying: Dry the organic extract with a suitable drying agent.

Solvent Removal: Remove the chloroform under reduced pressure, again with proper

ventilation.

Visualizing the Workflow and Comparison
To better understand the extraction process and the key differences between the two solvents,

the following diagrams have been generated.
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General Liquid-Liquid Extraction Workflow

Preparation

Extraction

Collection & Purification

Aqueous Sample Preparation

Add Immiscible Organic Solvent
(DCM or Chloroform)

Shake in Separatory Funnel

Allow Phases to Separate

Collect Organic Layer

Dry Organic Layer

Evaporate Solvent

Purified Analyte

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in a typical liquid-liquid extraction process.
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Dichloromethane vs. Chloroform: Key Properties

Dichloromethane (DCM) Chloroform

Boiling Point: 39.6 °C

Density: 1.33 g/cm³

Lower Toxicity

Lower Environmental Impact

Boiling Point: 61.2 °C

Density: 1.49 g/cm³

Higher Toxicity (Carcinogen)

Ozone Depleting

Click to download full resolution via product page

Caption: A comparison of the key physical, safety, and environmental properties of DCM and

Chloroform.

Conclusion
The experimental evidence and property comparisons strongly suggest that dichloromethane is

a suitable and often preferable substitute for chloroform in many extraction applications. While

chloroform may offer slightly better performance in specific, isolated cases, the significant

advantages of dichloromethane in terms of lower toxicity, reduced environmental impact, and

greater stability make it the more responsible and safer choice for modern laboratories.

Researchers should consider these factors carefully when developing and optimizing their

extraction protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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